Benzo[b]thiophene-2-carboxamide,3-amino-6-(4-amino-1-piperidinyl)-4-fluoro-

• Molecular Formula: C14H17FN4OS
• Molecular Weight: 308.38 g/mol
• IUPAC Name: 3-amino-6-(4-aminopiperidin-1-yl)-4-fluoro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C14H17FN4OS/c15-9-5-8(19-3-1-7(16)2-4-19)6-10-11(9)12(17)13(21-10)14(18)20/h5-7H,1-4,16-17H2,(H2,18,20)
• InChI Key: IIWSNPYYWOPTEI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)C2=CC(=C3C(=C2)SC(=C3N)C(=O)N)F

Description

Benzo[b]thiophene-2-carboxamide,3-amino-6-(4-amino-1-piperidinyl)-4-fluoro- is a useful research compound. Its molecular formula is C14H17FN4OS and its molecular weight is 308.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 0.055 g (0.14 mmol) of [1-(3-amino-2-carbamoyl-4-fluoro-benzo[b]thiophen-6-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester in CH2Cl2 (1 mL) was added 0.07 mL (0.3 mmol) of a 4.0 M solution of HCl in 1,4-dioxane. The mixture was stirred at room temperature for 3 days during which time a solid precipitated from solution. The solid was collected by filtration and washed with CH2Cl2. The material was purified by reverse phase HPLC to provide 0.010 g (18%) of the title compound as a white solid. MS calc. for C14H17FN4OS [M+H]+: 309.38. Found: 309.26.